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Compound of Interest

Compound Name: 2-(Methylsulfonyl)ethanol

Cat. No.: B046698

Essential Safety and Handling Guide for 2-
(Methylsulfonyl)ethanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Methylsulfonyl)ethanol in a laboratory setting. The information
is tailored for researchers, scientists, and professionals in drug development to ensure safe
handling and build confidence in laboratory safety practices.

Hazard Identification and Personal Protective
Equipment (PPE)

According to the 2012 OSHA Hazard Communication Standard, 2-(Methylsulfonyl)ethanol is
not classified as a hazardous chemical.[1] However, it is characterized by a strong, unpleasant
odor ("stench™).[1][2] Prudent laboratory practices necessitate the use of appropriate personal

protective equipment to minimize exposure and ensure safety.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

[3]

Protects against accidental
splashes and contact with

eyes.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1][3]

Prevents direct contact with
the chemical, minimizing

potential irritation.

Respiratory Protection

Not required under normal use
conditions with adequate

ventilation.[1]

The substance has low
volatility and is not classified

as a respiratory hazard.

Safe Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity of 2-

(Methylsulfonyl)ethanol and ensuring a safe laboratory environment.

Handling:

Storage:

Avoid direct contact with skin and eyes.[1]
Do not breathe in mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[3]

o Keep the container tightly closed.[1]

e Store in a cool, dry, and well-ventilated place.[1][2]

Work in a well-ventilated area to minimize the unpleasant odor.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[1]
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Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these immediate procedures.
Accidental Release:

e Ensure adequate ventilation.[1]

o Wear appropriate personal protective equipment as outlined above.[1]

o For spills, sweep up or shovel the material into a suitable container for disposal.[1]

First Aid:
Exposure Route First Aid Procedure
Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek
medical attention.[1][2]
Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing
and shoes. Seek medical attention.[1][2]
) Move to fresh air. If not breathing, give artificial
Inhalation o ) )
respiration. Seek medical attention.[2]
) Clean mouth with water. Seek medical attention.
Ingestion

[1]2]

Disposal Plan

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste and must adhere to local, regional, and national regulations for proper
disposal.[1]

General Disposal Guidelines:

e Do not dispose of down the drain or into the environment.
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» Dispose of contents and container in accordance with all applicable local, regional, national,
and international regulations.

» Consult with your institution's environmental health and safety (EHS) office for specific
guidance on chemical waste disposal.

Physical and Chemical Properties

The following table summarizes key quantitative data for 2-(Methylsulfonyl)ethanol.

Property Value

Melting Point/Range 31-33°C/87.8-91.4 °F[1]
Boiling Point/Range 148 - 149 °C/ 298.4 - 300.2 °F[1]
Flash Point > 110 °C / > 230 °F[1]

Physical State Liquid[1]

Appearance Yellow[1]

Odor Stench[1]

Workflow for Safe Handling of 2-
(Methylsulfonyl)ethanol

The following diagram illustrates the standard workflow for safely handling 2-
(Methylsulfonyl)ethanol from initial preparation to final disposal.
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Caption: Workflow for handling 2-(Methylsulfonyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. fishersci.com [fishersci.com]
¢ 2. assets.thermofisher.com [assets.thermofisher.com]

¢ 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b046698?utm_src=pdf-body-img
https://www.benchchem.com/product/b046698?utm_src=pdf-body
https://www.benchchem.com/product/b046698?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03159~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:23:47~~2-(Methylsulfonyl
https://pim-resources.coleparmer.com/sds/97850.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Methylsulfonyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046698#personal-protective-equipment-for-handling-
2-methylsulfonyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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